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Compound of Interest
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Chlorophenol red b-D-

galactopyranoside

Cat. No.: B16345080

Get Quote

Application Note and Protocol
Chlorophenol red-β-D-galactopyranoside (CPRG) is a highly sensitive chromogenic substrate

for the enzyme β-galactosidase.[1] Its use is prevalent in reporter gene assays to quantify the

activity of β-galactosidase, which is often used as a genetic marker in molecular biology

research.[1] Upon enzymatic cleavage by β-galactosidase, CPRG yields chlorophenol red, a

product with a distinct red color that can be quantified spectrophotometrically.[1] This document

provides a comprehensive, step-by-step guide for the preparation of a CPRG working solution

for use in typical β-galactosidase assays.

Quantitative Data Summary
The following tables summarize key quantitative parameters for the preparation and use of

CPRG solutions as compiled from various sources.

Table 1: CPRG Stock Solution Preparation
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Parameter Value Source

Solvent
DMSO, Dimethylformamide,

Aqueous Buffers
[2]

Solubility in Organic Solvents ~30 mg/mL [2]

Solubility in PBS (pH 7.2) ~10 mg/mL [2]

Stock Solution Concentration

(Example 1)
25X [1][3]

Stock Solution Concentration

(Example 2)
20 mM [4]

Stock Solution Concentration

(Example 3)
4 mg/mL in H₂O [5]

Storage Temperature (Powder) -20°C [1][2][6][7]

Storage Temperature (Stock

Solution)

-20°C for up to 1 month; -80°C

for up to 6 months (protect

from light)

[1][3][6]
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Parameter Value Source

Typical Working Concentration
1X (from a 10X or 25X stock)

or 1 mM
[1][3][4][8]

Assay Buffer Components

(Example)

60 mM Na₂HPO₄, 10 mM KCl,

1 mM MgSO₄, 50 mM β-

mercaptoethanol

Incubation Temperature 37°C or Room Temperature [1][3][5]

Incubation Time
30 minutes to several hours

(up to 72 hours)
[1][3]

Absorbance Reading

Wavelength
570 - 595 nm [1][3]

Stop Solution (Optional)

1 M Sodium Carbonate or a

commercially available stop

solution

[3][5]

Experimental Protocols
This section details the step-by-step preparation of a CPRG working solution. Two common

methods are presented: preparation from a solid powder and dilution from a concentrated stock

solution.

Protocol 1: Preparation of CPRG Stock Solution from
Powder
This protocol outlines the steps to prepare a concentrated stock solution from solid CPRG.

Materials:

Chlorophenol red-β-D-galactopyranoside (CPRG) powder

Appropriate solvent (e.g., sterile, nuclease-free water, DMSO, or a suitable buffer)

Vortex mixer
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Microcentrifuge tubes or other appropriate sterile containers

Pipettes and sterile filter tips

Procedure:

Determine the Desired Stock Concentration: Decide on the concentration of your stock

solution (e.g., 20 mM or 4 mg/mL).

Weigh the CPRG Powder: Carefully weigh the required amount of CPRG powder in a sterile

microcentrifuge tube.

Add Solvent: Add the appropriate volume of solvent to the tube containing the CPRG

powder. For example, to prepare a 4 mg/mL solution, add 1 mL of water to 4 mg of CPRG.[5]

Dissolve the Powder: Vortex the tube vigorously for at least 20 seconds to ensure the CPRG

is completely dissolved.[1] The solution should be clear and yellow-orange in color.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

longer-term storage (up to 6 months), protected from light.[6]

Protocol 2: Preparation of 1X CPRG Working Solution
from a Concentrated Stock
This protocol describes the dilution of a concentrated stock solution to the final working

concentration for immediate use in an assay.

Materials:

Concentrated CPRG stock solution (e.g., 25X or 10X)

Assay Reaction Buffer (the specific composition will depend on the experimental setup, but a

common example is provided in Table 2)

Sterile conical tubes or other suitable containers

Pipettes and sterile filter tips
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Procedure:

Determine the Required Volume: Calculate the total volume of 1X CPRG working solution

needed for your experiment.

Dilute the Stock Solution: In a sterile tube, dilute the concentrated CPRG stock solution to a

1X concentration using the appropriate Assay Reaction Buffer. For example, to prepare a 1X

solution from a 25X stock, mix one part of the 25X stock with 24 parts of the Assay Reaction

Buffer.[3]

Mix Gently: Gently mix the solution by inverting the tube several times. Avoid vigorous

vortexing to prevent the introduction of bubbles.

Use Immediately: It is recommended to use the freshly prepared 1X CPRG working solution

immediately. Any unused 1X solution should generally be discarded and not stored for later

use.[1][3]

Visualizations
The following diagrams illustrate the experimental workflow for preparing the CPRG working

solution and the enzymatic reaction principle.
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CPRG Working Solution Preparation Workflow

Start: Obtain CPRG Powder

Weigh CPRG Powder

Dissolve in Buffer/Solvent
to create Stock Solution

Vortex to Mix

Aliquot and Store Stock
Solution at -20°C/-80°C

Dilute Stock Solution
with Assay Buffer

For immediate use

1X CPRG Working
Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing CPRG working solution from powder.
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CPRG Enzymatic Reaction

CPRG (Substrate)
(Yellow-Orange)

β-Galactosidase
(Enzyme)

Enzymatic Cleavage

Chlorophenol Red
(Red Product) Galactose

Click to download full resolution via product page

Caption: Enzymatic reaction of β-galactosidase with CPRG substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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